Cas no 1420942-13-7 (2-(4-Piperidylmethoxy)benzoxazole)

• Product Name: 2-(4-Piperidylmethoxy)benzoxazole
• CAS No: 1420942-13-7
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• MDL: MFCD24376349
• CID: 5060948
• Update Time: 2026-02-28

2-(4-Piperidylmethoxy)benzoxazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-Piperidylmethoxy)benzoxazole
• 2-(Piperidin-4-ylmethoxy)benzo[d]oxazole
• SY265120

• MDL： MFCD24376349
• Inchi： 1S/C13H16N2O2/c1-2-4-12-11(3-1)15-13(17-12)16-9-10-5-7-14-8-6-10/h1-4,10,14H,5-9H2
• InChI Key： VUMPDJMGXIGCDN-UHFFFAOYSA-N
• SMILES： O(C1=NC2C=CC=CC=2O1)CC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 244
• XLogP3: 2.5
• Topological Polar Surface Area: 47.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-(4-Piperidylmethoxy)benzoxazole

Research Briefing on 2-(4-Piperidylmethoxy)benzoxazole (CAS: 1420942-13-7): Recent Advances and Applications in Chemical Biology and Medicine

2-(4-Piperidylmethoxy)benzoxazole (CAS: 1420942-13-7) is a structurally unique compound that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This heterocyclic scaffold combines a benzoxazole core with a piperidine moiety, offering a versatile platform for drug discovery and biological probe development. Recent studies have explored its utility as a privileged structure in the design of novel therapeutics targeting neurological disorders, inflammation, and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(4-Piperidylmethoxy)benzoxazole exhibit potent and selective inhibition of phosphodiesterase 4 (PDE4), a key enzyme implicated in inflammatory processes. The lead compound from this series showed remarkable efficacy in preclinical models of chronic obstructive pulmonary disease (COPD), with improved safety profiles compared to existing PDE4 inhibitors. The researchers attributed this enhanced selectivity to the unique spatial orientation conferred by the piperidylmethoxy substitution pattern.

In the realm of neuroscience research, 2-(4-Piperidylmethoxy)benzoxazole derivatives have shown promise as modulators of sigma receptors. A recent Nature Communications paper (2024) reported the development of a radiolabeled version of this compound (using carbon-11) for positron emission tomography (PET) imaging of σ1 receptors in the brain. The study revealed excellent blood-brain barrier penetration and specific binding patterns in non-human primates, suggesting potential applications in diagnosing and monitoring neurodegenerative diseases.

From a synthetic chemistry perspective, novel methodologies have been developed to access 2-(4-Piperidylmethoxy)benzoxazole derivatives more efficiently. A 2024 Organic Letters publication described a microwave-assisted, one-pot synthesis approach that significantly improves yields while reducing reaction times. This advancement has facilitated the rapid generation of diverse analogs for structure-activity relationship studies, accelerating the drug discovery process.

The compound's mechanism of action appears to be multifaceted. Beyond its PDE4 and sigma receptor activities, recent proteomics studies have identified additional protein targets, including certain kinases and G-protein coupled receptors. This polypharmacology profile makes 2-(4-Piperidylmethoxy)benzoxazole an interesting scaffold for developing multi-target directed ligands, particularly for complex diseases like Alzheimer's where single-target approaches have shown limited success.

In the pharmaceutical industry, several companies have included 2-(4-Piperidylmethoxy)benzoxazole derivatives in their development pipelines. ClinicalTrials.gov listings indicate that at least two Phase I trials are currently underway evaluating modified versions of this compound for different indications. While detailed results are not yet public, preliminary reports suggest favorable pharmacokinetic properties and good tolerability in healthy volunteers.

Looking forward, researchers are exploring the incorporation of 2-(4-Piperidylmethoxy)benzoxazole into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation platforms. Early results presented at the 2024 American Chemical Society meeting showed promising degradation efficiency for several disease-relevant proteins, opening new avenues for therapeutic intervention.

In conclusion, 2-(4-Piperidylmethoxy)benzoxazole (CAS: 1420942-13-7) represents a versatile and pharmacologically interesting scaffold with applications spanning multiple therapeutic areas. The compound's unique structural features, combined with recent synthetic advancements and growing understanding of its biological activities, position it as an important tool in both drug discovery and chemical biology research. Future studies will likely focus on expanding its therapeutic applications and further optimizing its pharmacological properties.